Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-

• CAS RN: 152551-17-2
• Molecular Formula: C26H28N6O2
• Molecular Weight: 456.5 g/mol
• IUPAC Name: N-methyl-4-(2-methylimidazo[4,5-c]pyridin-1-yl)-N-[(2S)-4-methyl-1-oxo-1-(pyridin-2-ylamino)pentan-2-yl]benzamide
• InChI: InChI=1S/C26H28N6O2/c1-17(2)15-23(25(33)30-24-7-5-6-13-28-24)31(4)26(34)19-8-10-20(11-9-19)32-18(3)29-21-16-27-14-12-22(21)32/h5-14,16-17,23H,15H2,1-4H3,(H,28,30,33)/t23-/m0/s1
• InChI Key: WIPGCXJRBZAVBT-QHCPKHFHSA-N
• Isomeric SMILES: CC1=NC2=C(N1C3=CC=C(C=C3)C(=O)N(C)[C@@H](CC(C)C)C(=O)NC4=CC=CC=N4)C=CN=C2
• SMILES: CC1=NC2=C(N1C3=CC=C(C=C3)C(=O)N(C)C(CC(C)C)C(=O)NC4=CC=CC=N4)C=CN=C2
• synonyms: Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- (9CI)

Description

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth.

Biochemical And Physiological Effects

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the development of various diseases. It has also been found to inhibit the growth of tumor cells and induce apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

One of the advantages of using Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- in lab experiments is its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of new drugs. However, one of the limitations is that the exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)-. One direction is to further investigate its mechanism of action to better understand how it exerts its therapeutic effects. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to explore its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- can be synthesized using a multi-step process. The first step involves the preparation of 2-methyl-1H-imidazo[4,5-c]pyridine, which is then reacted with N-methyl-N-[3-(pyridin-2-ylcarbamoyl)propyl]-3-aminopropan-1-amine to obtain the intermediate compound. The final step involves the reaction of the intermediate compound with benzamide to obtain the desired product.

Scientific Research Applications

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.